Cas no 1485735-70-3 (ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate)

• Product Name: ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate
• CAS No: 1485735-70-3
• MF: C₁₃H₁₅Cl₂NO₄
• MW: 320.168502092361
• CID: 4601921
• PubChem ID: 71758450
• Update Time: 2025-05-20

ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(3,4-dichlorophenyl)formamido]-3-hydroxybutanoate
• ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate

• Inchi： 1S/C13H15Cl2NO4/c1-3-20-13(19)11(7(2)17)16-12(18)8-4-5-9(14)10(15)6-8/h4-7,11,17H,3H2,1-2H3,(H,16,18)/t7-,11-/m0/s1
• InChI Key： KTHVHNXFBZPUOQ-CPCISQLKSA-N
• SMILES： C(OCC)(=O)[C@H]([C@@H](O)C)NC(=O)C1=CC=C(Cl)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate

Professional Introduction to Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate (CAS No. 1485735-70-3)

Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1485735-70-3, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in academic and industrial settings.

The molecular structure of Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate features a combination of functional groups that contribute to its unique chemical behavior. The presence of a formamido group and a hydroxybutanoate moiety suggests potential applications in the synthesis of bioactive molecules. Specifically, the 3,4-dichlorophenyl substituent introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate has been explored as a precursor in the synthesis of various pharmacologically active agents. Its structural features make it a valuable building block for designing molecules that interact with biological targets in complex ways.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The formamido group can participate in various reactions, including condensation reactions, nucleophilic substitutions, and cyclizations, while the hydroxybutanoate moiety offers opportunities for further functionalization. These properties have made Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate a popular choice for synthetic chemists working on the development of new drug candidates.

The pharmaceutical industry has been particularly interested in compounds that exhibit modulatory effects on biological pathways. Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that derivatives of this compound may have applications in treating various diseases by interacting with specific targets in the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interaction patterns for Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate and its derivatives. These insights have accelerated the discovery process and provided new avenues for drug development.

The synthesis of Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that enhance efficiency and scalability, making it feasible to produce larger quantities of this compound for further study.

In conclusion, Ethyl 2-(3,4-dichlorophenyl)formamido-3-hydroxybutanoate (CAS No. 1485735-70-3) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.